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Compound of Interest

Compound Name: Mocpac

Cat. No.: B1609853

The proper disposal of laboratory chemicals is a critical component of ensuring personnel
safety and environmental protection. The term "Mocpac" is ambiguous and may refer to
different chemical products. This guide primarily addresses the disposal procedures for MCPA
((4-chloro-2-methylphenoxy)acetic acid), a widely used herbicide, and also provides information
on MOCAP® (Ethoprop), a nematicide and insecticide, both of which could be used in a
laboratory setting. Researchers, scientists, and drug development professionals must first
correctly identify the chemical they are working with by consulting the Safety Data Sheet
(SDS).

Immediate Safety and Handling

Before initiating any disposal procedure, it is imperative that all personnel are equipped with
the appropriate Personal Protective Equipment (PPE). This includes, but is not limited to,
chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All handling of these
chemicals should occur in a well-ventilated area, preferably within a chemical fume hood, to
prevent the inhalation of dust or aerosols.[1]

In the event of a spill, non-essential personnel should be evacuated from the area immediately.
The spill should be contained and absorbed using an inert material such as sand, clay, or
vermiculite. The collected material must be treated as hazardous waste and placed in a clearly
labeled, sealed container for disposal.[1]

Quantitative Data for Hazardous Waste Management
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The following table summarizes key quantitative data for MCPA and MOCAP® to aid in
hazardous waste management.

MCPA ((4-chloro-2-

Parameter methylphenoxy)acetic MOCAP® (Ethoprop)
acid)
Not explicitly stated, but
EPA Hazardous Waste
U240[1] organophosphates are
Number .
typically hazardous.
o Not specified in provided
Acute Oral Toxicity (Rat LD50) 15.9 mg/kg (Female Rat)[2]
results.
Acute Dermal Toxicity (Rat Not specified in provided
369 mg/kg (Male Rat)[2]
LD50) results.
Acute Inhalation Toxicity (Rat Not specified in provided
0.86 mg/l (4 h)
LC50) results.
_ Not specified in provided
Molecular Weight 200.62 g/mol
results.
) Not specified in provided )
Flash Point 203 °C (a.i.)

results.

Experimental Protocols: Proper Disposal of MCPA

The following step-by-step methodology outlines the proper disposal of MCPA waste in a
laboratory setting.

1. Waste Segregation:

 Itis imperative to segregate MCPA waste from all other waste streams at the point of
generation.

» This includes separating it from non-hazardous laboratory trash, sharps, and other chemical
waste to prevent cross-contamination and ensure proper disposal.

2. Container Management:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_4_chloro_2_Methylphenoxy_acetic_Acid_MCPA_A_Guide_for_Laboratory_Professionals.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Mocap_EC_CA_Nematicide-Insecticide__MSDS.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Mocap_EC_CA_Nematicide-Insecticide__MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Container Selection: Use containers that are compatible with MCPA. High-density
polyethylene (HDPE) or other chemically resistant plastic containers are generally suitable.
The container must be in good condition and free of leaks. Do not fill containers beyond 90%
capacity to allow for expansion.

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "(4-chloro-2-methylphenoxy)acetic acid,” and a description of the
waste.

3. Waste Accumulation and Storage:
o Store MCPA waste in a designated Satellite Accumulation Area.

o Ensure the container is segregated from incompatible materials, particularly strong oxidizing
agents, strong acids, and strong bases.

o Keep containers tightly closed except when adding waste.

4. Transportation and Final Disposal:

e Waste should be transported by trained personnel to a central accumulation area.
 All shipments must be accompanied by a hazardous waste manifest.

o The ultimate disposal of MCPA waste will be carried out at a permitted Treatment, Storage,
and Disposal Facility (TSDF). Common disposal methods for organic hazardous waste
include high-temperature incineration.

5. Decontamination:
o After the waste has been collected, decontaminate the area where it was stored.

e If the container held acutely hazardous waste, it may require triple-rinsing, with the rinsate
also treated as hazardous waste.

Disposal Workflow
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Caption: Workflow for the proper disposal of MCPA waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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